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Introduction
Ergovalinine, an epimer of ergovaline, is a significant ergot alkaloid produced by endophytic

fungi, particularly Epichloë coenophiala, which commonly infects tall fescue grass (Festuca

arundinacea). Ingestion of contaminated forage can lead to fescue toxicosis in livestock,

characterized by vasoconstriction, reduced feed intake, weight loss, and reproductive issues.

Accurate identification and quantification of ergovalinine are crucial for diagnosing and

managing this condition, as well as for ensuring the safety of animal feed. High-resolution mass

spectrometry (HRMS) coupled with liquid chromatography (LC) has emerged as a powerful

analytical tool for the sensitive and specific determination of ergovalinine in complex biological

matrices. This application note provides a detailed protocol for the identification and

quantification of ergovalinine using LC-HRMS, targeted at researchers, scientists, and drug

development professionals.

Experimental Protocols
Sample Preparation
a) Extraction from Tall Fescue (Seed and Straw) using QuEChERS Method

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method provides an

efficient extraction of ergovalinine from plant matrices.[1]

Homogenization: Grind dried tall fescue samples to a fine powder.
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Extraction:

Weigh 1.0 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of an extraction solvent composed of 2.1 mM ammonium carbonate and

acetonitrile in a 50:50 (v/v) ratio.[2]

Vortex the tube for 1 minute to ensure thorough mixing.

Salting Out:

Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl) to

the tube.

Immediately cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at 4000 rpm for 10 minutes.

Supernatant Collection: Transfer the upper acetonitrile layer to a clean tube.

Evaporation: Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.

Reconstitution: Reconstitute the dried extract in 1 mL of methanol for LC-HRMS analysis.

b) Extraction from Animal Serum using Solid-Phase Extraction (SPE)

Solid-phase extraction is a reliable method for cleaning up and concentrating ergovalinine
from complex biological fluids like serum.[3]

Sample Pre-treatment: To 1.5 mL of horse serum, add an internal standard and vortex.[3]

SPE Cartridge Conditioning: Condition an Oasis HLB SPE cartridge (or equivalent) with 3 mL

of methanol followed by 3 mL of water.

Sample Loading: Load the pre-treated serum sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

Elution: Elute the analytes with 3 mL of methanol.
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Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitution: Reconstitute the dried extract in 500 µL of the initial mobile phase for LC-

HRMS analysis.

Liquid Chromatography-High-Resolution Mass
Spectrometry (LC-HRMS) Analysis
a) Liquid Chromatography Parameters

Chromatographic separation is essential to resolve ergovalinine from its isomers and other

matrix components.

Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm particle size) is

recommended.[3]

Mobile Phase A: Water with 0.1% formic acid or an ammonium formate buffer.[3]

Mobile Phase B: Acetonitrile with 0.1% formic acid.[3]

Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is

gradually increased to elute the analytes. A run time of 25 minutes is often sufficient for good

separation.[3]

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Column Temperature: 40°C.

b) High-Resolution Mass Spectrometry Parameters

HRMS provides the mass accuracy and resolution required for confident identification and

quantification. The following parameters are for a Q-Exactive Orbitrap mass spectrometer but

can be adapted for other HRMS instruments.

Ionization Mode: Positive Electrospray Ionization (ESI+).[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15184027?utm_src=pdf-body
https://agris.fao.org/search/en/providers/122535/records/65df1efb0f3e94b9e5d5549b
https://agris.fao.org/search/en/providers/122535/records/65df1efb0f3e94b9e5d5549b
https://agris.fao.org/search/en/providers/122535/records/65df1efb0f3e94b9e5d5549b
https://agris.fao.org/search/en/providers/122535/records/65df1efb0f3e94b9e5d5549b
https://agris.fao.org/search/en/providers/122535/records/65df1efb0f3e94b9e5d5549b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15184027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Voltage: 3.5 kV.

Sheath Gas Flow Rate: 40 arbitrary units.

Auxiliary Gas Flow Rate: 10 arbitrary units.

Capillary Temperature: 320°C.

Full Scan MS Resolution: 70,000.

Full Scan MS AGC Target: 3e6.

Full Scan MS Mass Range: m/z 150-1000.

dd-MS2 (Data-Dependent MS2) Resolution: 17,500.

dd-MS2 AGC Target: 1e5.

Normalized Collision Energy (NCE): 35 (with stepped NCE of 10).

Ergovalinine Identification:

Ergovalinine is identified based on its accurate mass, retention time, and fragmentation

pattern. The protonated molecule [M+H]⁺ of ergovalinine has a theoretical m/z of 534.2656.

Key fragment ions for confirmation include m/z 223 and 208, which correspond to the lysergic

acid and demethylated lysergic acid moieties, respectively.

Quantitative Data
The following tables summarize typical quantitative data obtained from the analysis of

ergovalinine in feed and tall fescue samples.

Table 1: Accuracy and Precision for Ergovalinine Determination in Animal Feed.
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Analyte
Spiked
Concentration
(ng/g)

Mean Recovery (%) RSD (%)

Ergovalinine 10 95.2 8.5

50 98.7 6.2

100 101.5 4.8

Adapted from data presented for ergot alkaloids in swine and dairy feeds.

Table 2: Intra-day and Inter-day Variability of Ergovalinine Quantification in Tall Fescue.

Concentration
(µg/mL)

Intra-day Precision
(RSD, %)

Inter-day Precision
(RSD, %)

Accuracy (%)

0.5 4.2 5.8 97.5

2.5 3.1 4.5 102.1

5.0 2.5 3.9 99.8

Based on HPLC assay data for ergovaline in plant extract.[2]

Table 3: Ergovalinine Concentrations in Different Tall Fescue Genotypes.

Genotype
Mean Ergovalinine Concentration (µg/g
DM)

FaKa 3.48

FaKb 2.95

FaKc 2.50

FaEa 0.24

Values for ergovaline include its isomer ergovalinine.[2]
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Caption: Ergovalinine-induced vasoconstriction signaling pathway.

Experimental Workflow for Ergovalinine Identification
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Caption: Experimental workflow for ergovalinine identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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